DL-LEU-DL-TYR
DL-LEU-DL-TYR
Leucyl-tyrosine, also known as L-y dipeptide or leu-tyr, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. Leucyl-tyrosine is considered to be a practically insoluble (in water) and relatively neutral molecule. Leucyl-tyrosine has been primarily detected in feces.
Brand Name:
Vulcanchem
CAS No.:
19659-00-8
VCID:
VC0017732
InChI:
InChI=1S/C15H22N2O4/c1-9(2)7-12(16)14(19)17-13(15(20)21)8-10-3-5-11(18)6-4-10/h3-6,9,12-13,18H,7-8,16H2,1-2H3,(H,17,19)(H,20,21)
SMILES:
CC(C)CC(C(=O)NC(CC1=CC=C(C=C1)O)C(=O)O)N
Molecular Formula:
C15H22N2O4
Molecular Weight:
294.35 g/mol
DL-LEU-DL-TYR
CAS No.: 19659-00-8
Main Products
VCID: VC0017732
Molecular Formula: C15H22N2O4
Molecular Weight: 294.35 g/mol
CAS No. | 19659-00-8 |
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Product Name | DL-LEU-DL-TYR |
Molecular Formula | C15H22N2O4 |
Molecular Weight | 294.35 g/mol |
IUPAC Name | 2-[(2-amino-4-methylpentanoyl)amino]-3-(4-hydroxyphenyl)propanoic acid |
Standard InChI | InChI=1S/C15H22N2O4/c1-9(2)7-12(16)14(19)17-13(15(20)21)8-10-3-5-11(18)6-4-10/h3-6,9,12-13,18H,7-8,16H2,1-2H3,(H,17,19)(H,20,21) |
Standard InChIKey | LHSGPCFBGJHPCY-UHFFFAOYSA-N |
SMILES | CC(C)CC(C(=O)NC(CC1=CC=C(C=C1)O)C(=O)O)N |
Canonical SMILES | CC(C)CC(C(=O)NC(CC1=CC=C(C=C1)O)C(=O)O)N |
Physical Description | Solid |
Description | Leucyl-tyrosine, also known as L-y dipeptide or leu-tyr, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. Leucyl-tyrosine is considered to be a practically insoluble (in water) and relatively neutral molecule. Leucyl-tyrosine has been primarily detected in feces. |
Synonyms | Leu-Tyr leucyltyrosine leucyltyrosine, (D-Tyr,D-Leu)-isomer leucyltyrosine, (D-Tyr,L-Leu)-isomer leucyltyrosine, (L-Tyr,D-Leu)-isome |
PubChem Compound | 273262 |
Last Modified | Nov 11 2021 |
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